2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-[(5E)-2,4-dioxo-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O3S/c1-14(2)17-9-7-16(8-10-17)12-19-21(26)24(22(27)28-19)13-20(25)23-18-6-4-5-15(3)11-18/h4-12,14H,13H2,1-3H3,(H,23,25)/b19-12+
• InChI Key: KESSAMQPVAHDEA-XDHOZWIPSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=C(C=C3)C(C)C)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(C=C3)C(C)C)SC2=O

Description

2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as ITMD-8, is a synthetic compound that has gained significant attention in the scientific research community. This compound has been found to have potential therapeutic applications in various fields, including cancer research, immunology, and neuroscience.

Scientific Research Applications

2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to have potential therapeutic applications in various fields of scientific research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been found to have immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases. In neuroscience, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the inhibition of several signaling pathways, including the NF-κB and STAT3 pathways. This compound has been found to inhibit the activation of these pathways, which are involved in cell proliferation, survival, and inflammation. By inhibiting these pathways, this compound induces apoptosis in cancer cells and modulates the immune response in autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating caspases, which are enzymes involved in programmed cell death. This compound has also been found to inhibit the expression of several genes involved in cell proliferation and survival. In autoimmune diseases, this compound has been found to modulate the immune response by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is its potential therapeutic applications in various fields of scientific research. This compound has been found to have potent anticancer, immunomodulatory, and neuroprotective effects, making it a promising candidate for the treatment of several diseases. However, one of the limitations of this compound is its limited availability and high cost, which may hinder its widespread use in scientific research.

Future Directions

There are several future directions for the research and development of 2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide. One direction is the optimization of the synthesis method to improve the yield and purity of the final product. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of this compound, including its absorption, distribution, metabolism, and excretion in vivo. Additionally, the potential combination of this compound with other therapeutic agents, such as chemotherapy drugs, may enhance its therapeutic efficacy. Finally, the exploration of the potential side effects and toxicity of this compound is necessary for its safe use in clinical settings.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications in various fields. The synthesis of this compound involves the reaction of 5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl)-acetic acid with 3-methylaniline. The mechanism of action of this compound involves the inhibition of several signaling pathways, including the NF-κB and STAT3 pathways. This compound has been found to have several biochemical and physiological effects, making it a promising candidate for the treatment of several diseases. However, the limited availability and high cost of this compound may hinder its widespread use in scientific research. There are several future directions for the research and development of this compound, including the optimization of the synthesis method, investigation of the pharmacokinetics and pharmacodynamics, potential combination with other therapeutic agents, and exploration of the potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-[5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the reaction of 5-(4-isopropylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl)-acetic acid with 3-methylaniline. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The final product is obtained through purification using column chromatography.